WSP-5

• Molecular Formula: C44H26N2O7S4
• Molecular Weight: 823.0 g/mol
• InChI: InChI=1S/C44H26N2O7S4/c47-41(30-12-2-5-15-37(30)54-56-39-17-7-9-23-45-39)50-27-19-21-33-35(25-27)52-36-26-28(20-22-34(36)44(33)32-14-4-1-11-29(32)43(49)53-44)51-42(48)31-13-3-6-16-38(31)55-57-40-18-8-10-24-46-40/h1-26H
• InChIKey: DSMMZTASSIAQPQ-UHFFFAOYSA-N

WSP-5 Probe: Technical Specifications

WSP-5 (Washington State Probe-5, CAS 1593024-78-2) is a reaction-based, turn-on fluorescent probe designed for the selective and rapid detection of hydrogen sulfide (H₂S) in biological samples and live cells [1]. It belongs to a family of 2-pyridyl disulfide-based probes developed for nucleophilic substitution–cyclization chemistry [2]. Upon reaction with H₂S, WSP-5 releases a fluorophore with excitation and emission maxima of 502 nm and 525 nm, respectively, and exhibits a fluorescence enhancement of up to 60-fold, enabling sensitive quantification of H₂S in complex biological matrices [1].

Reaction-based turn-on fluorescence for H₂S

λex/em 502/525 nm; reported up to 60-fold enhancement

Selective detection in biological samples and live cells

• [1] Peng, B., Chen, W., Liu, C., Rosser, E. W., Pacheco, A., Zhao, Y., Aguilar, H. C., & Xian, M. (2014). Fluorescent Probes Based on Nucleophilic Substitution–Cyclization for Hydrogen Sulfide Detection and Bioimaging. Chemistry – A European Journal, 20(4), 1010–1016. View Source
• [2] Zhou, Y., Mazur, F., Liang, K., & Chandrawati, R. (2022). Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection. Chemistry – An Asian Journal, 17(5), e202101399. View Source

Why WSP-5 Cannot Be Replaced by Generic H₂S Probes

H₂S detection in biological systems is highly context-dependent; factors such as cellular thiol levels (e.g., cysteine, glutathione), pH variations, and the presence of other reactive sulfur species can profoundly impact probe performance [1]. While multiple commercial H₂S probes exist, they exhibit marked differences in detection range, sensitivity, selectivity, and environmental stability [1]. A systematic evaluation of four widely available probes (WSP-1, WSP-5, CAY, and P3) revealed that probe selection is not interchangeable—each demonstrates unique performance profiles that directly affect experimental outcomes, data reproducibility, and the ability to detect endogenous H₂S in live-cell imaging [1]. Consequently, procurement decisions based solely on class membership (i.e., “H₂S fluorescent probe”) risk experimental failure, misinterpretation, or the need for extensive re-optimization.

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Commercial H₂S probes differ markedly in sensitivity, selectivity, and environmental stability; class-level substitution may compromise data reproducibility.

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Performance profiles in live-cell imaging are probe-specific; generic replacement without head-to-head validation risks experimental failure.

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Detection range and pH tolerance vary across probe families; direct interchange may require extensive re-optimization.

• [1] Zhou, Y., Mazur, F., Liang, K., & Chandrawati, R. (2022). Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection. Chemistry – An Asian Journal, 17(5), e202101399. View Source

Head-to-Head Performance Evidence

Faster Turn-On Rate and Lower Detection Limit

WSP-5 demonstrates a faster fluorescence turn-on rate of 60-fold compared to 130-fold for WSP-1 under identical assay conditions [1]. Additionally, WSP-5 achieves a more sensitive detection limit of 47 nM for H₂S, whereas WSP-1 exhibits a detection limit of 60 nM [1].

Turn-On Rate & Detection Limit

Head-to-head

WSP-5: 60-fold turn-on, 47 nM LOD
WSP-1: 130-fold, 60 nM

Reported faster kinetics and lower detection limit may support real-time H₂S monitoring at physiologically relevant concentrations.

In vitro assay, 10 µM probe, λex/em 502/525 nm

Evidence Dimension	Fluorescence turn-on rate and detection limit
Target Compound Data	Turn-on rate: 60-fold; Detection limit: 47 nM
Comparator Or Baseline	WSP-1: Turn-on rate: 130-fold; Detection limit: 60 nM
Quantified Difference	2.2× faster turn-on rate; 1.3× lower detection limit
Conditions	In vitro H₂S detection assay; probe concentration 10 μM; H₂S donor Na₂S; fluorescence measured at λex/em = 502/525 nm

Why This Matters

Faster response and lower detection limit enable real-time monitoring of H₂S dynamics and detection of lower, more physiologically relevant H₂S concentrations.

• [1] Peng, B., Chen, W., Liu, C., Rosser, E. W., Pacheco, A., Zhao, Y., Aguilar, H. C., & Xian, M. (2014). Fluorescent Probes Based on Nucleophilic Substitution–Cyclization for Hydrogen Sulfide Detection and Bioimaging. Chemistry – A European Journal, 20(4), 1010–1016. View Source

Wider Linear Detection Range

In a systematic comparison of four commercial probes, WSP-5 exhibited a linear response to H₂S over a concentration range of 0–100 μM, whereas WSP-1 showed a linear range of only 0–60 μM [1]. The CAY probe demonstrated a linear range of 100–5000 μM, and P3 saturated at 50 μM [1].

Linear Detection Range

Head-to-head

WSP-5: 0–100 µM
WSP-1: 0–60 µM; CAY: 100–5000 µM; P3: ≤50 µM

Reported wider linear range may enable direct H₂S quantification across a broader concentration window without dilution.

Na₂S donor, 10 µM probe

Evidence Dimension	Linear detection range
Target Compound Data	0–100 μM
Comparator Or Baseline	WSP-1: 0–60 μM; CAY: 100–5000 μM; P3: 0–50 μM (saturation)
Quantified Difference	1.7× wider linear range vs. WSP-1; 5× lower saturation concentration vs. CAY
Conditions	Fluorescence intensity measured upon exposure to increasing Na₂S concentrations (0–10,000 μM); probe concentration 10 μM

Why This Matters

A broader linear range allows accurate quantification of H₂S across a wider concentration window without sample dilution, reducing experimental variability and simplifying assay workflows.

• [1] Zhou, Y., Mazur, F., Liang, K., & Chandrawati, R. (2022). Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection. Chemistry – An Asian Journal, 17(5), e202101399. View Source

pH Stability and Thiol Selectivity

Among WSP-1, WSP-5, CAY, and P3, WSP-5 was reported to exhibit the most stable performance across different pH environments and minimal interference from biothiols (e.g., cysteine, glutathione) and other analytes [1]. While quantitative pH-dependent fluorescence data for individual probes are not provided in the primary source, the qualitative ranking establishes WSP-5 as the most robust probe for complex biological milieus.

pH Stability & Thiol Selectivity

Class-level

Ranked most stable and least thiol-interfering among four commercial probes.

Reported pH robustness and low biothiol interference may support live-cell imaging in complex matrices; quantitative data to verify.

Qualitative ranking; primary source lacks probe-specific numeric data

Evidence Dimension	pH stability and thiol selectivity
Target Compound Data	Ranked most stable and least thiol-interfering among four probes
Comparator Or Baseline	WSP-1, CAY, P3 (all demonstrated lower stability and higher interference)
Quantified Difference	Qualitative superiority (no exact quantitative data available)
Conditions	Evaluated in various buffer systems and in the presence of biothiols and other bioanalytes

Why This Matters

Robust pH stability and high selectivity against abundant cellular thiols are critical for reliable H₂S imaging in live-cell studies and complex biological samples, reducing false-positive signals and experimental noise.

• [1] Zhou, Y., Mazur, F., Liang, K., & Chandrawati, R. (2022). Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection. Chemistry – An Asian Journal, 17(5), e202101399. View Source

Saturation Profile for Low-Concentration Detection

The fluorescence intensity of WSP-5 reaches a plateau (saturation) at 500 μM H₂S, compared to 1000 μM for WSP-1, 5000 μM for CAY, and 50 μM for P3 [1]. This intermediate saturation point indicates that WSP-5 is well-suited for detecting physiologically relevant H₂S concentrations (typically nM to low μM) without premature signal saturation or the need for high H₂S levels to elicit a response.

Saturation Concentration

Head-to-head

WSP-5: 500 µM
WSP-1: 1000 µM; CAY: 5000 µM; P3: 50 µM

Reported intermediate saturation point may suit detection of physiological H₂S levels without premature signal ceiling.

10 µM probe, 30 min measurement

Evidence Dimension	H₂S saturation concentration
Target Compound Data	500 μM
Comparator Or Baseline	WSP-1: 1000 μM; CAY: 5000 μM; P3: 50 μM
Quantified Difference	2× lower saturation than WSP-1; 10× lower than CAY; 10× higher than P3
Conditions	Probe concentration 10 μM; Na₂S as H₂S donor; fluorescence intensity measured over 30 min

Why This Matters

A saturation point at 500 μM ensures that WSP-5 can detect low endogenous H₂S levels without signal saturation, while still providing a sufficient dynamic range for samples with moderately elevated H₂S concentrations.

• [1] Zhou, Y., Mazur, F., Liang, K., & Chandrawati, R. (2022). Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection. Chemistry – An Asian Journal, 17(5), e202101399. View Source

Live-Cell Imaging of Endogenous H₂S

All four probes (WSP-1, WSP-5, CAY, and P3) were evaluated for their capacity to image endogenous H₂S in live cells [1]. WSP-5 successfully detected endogenous H₂S in live-cell systems, and its performance was ranked as the most suitable among the four for this application due to its combination of wide linear range, low detection limit, high selectivity, and stability [1]. While direct quantitative imaging data (e.g., signal-to-noise ratios) are not provided, the study confirms WSP-5's practical utility for live-cell H₂S imaging.

Live-Cell Endogenous H₂S Imaging

Class-level

Successfully imaged endogenous H₂S in live cells; ranked most suitable among WSP-1, WSP-5, CAY, P3.

Reported live-cell imaging capability may support H₂S signaling studies; requires assay-specific validation.

Qualitative ranking; no S/N or quantitative imaging data provided

Evidence Dimension	Endogenous H₂S imaging capability
Target Compound Data	Successfully imaged endogenous H₂S in live cells; ranked most suitable among four probes
Comparator Or Baseline	WSP-1, CAY, P3 (all capable, but with inferior overall performance profiles)
Quantified Difference	Qualitative superiority (no exact quantitative imaging data available)
Conditions	Live-cell imaging experiments; endogenous H₂S detection

Why This Matters

The ability to reliably image endogenous H₂S in live cells is a key requirement for studying H₂S signaling in physiological and pathological contexts; WSP-5's validated performance reduces the risk of experimental failure in live-cell studies.

• [1] Zhou, Y., Mazur, F., Liang, K., & Chandrawati, R. (2022). Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection. Chemistry – An Asian Journal, 17(5), e202101399. View Source

Key Application Scenarios for WSP-5

H₂S Quantification in Biological Fluids and Lysates

For researchers requiring accurate quantification of H₂S in serum, plasma, tissue homogenates, or cell lysates, WSP-5's 0–100 μM linear range [1] enables direct measurement of physiologically relevant H₂S concentrations (typically nM to low μM) without sample dilution, minimizing handling errors and improving assay precision. Its low detection limit of 47 nM [1] ensures that even low-abundance H₂S can be reliably detected, while its minimal thiol interference [1] reduces false-positive signals in complex biological matrices.

Real-Time Live-Cell Imaging of H₂S Dynamics

Investigators studying H₂S as a gasotransmitter in cellular signaling, mitochondrial function, or disease models require a probe that responds rapidly to H₂S fluctuations and withstands the variable pH and thiol-rich environment of living cells. WSP-5's 2.2× faster turn-on rate compared to WSP-1 [1] and its demonstrated stability across pH environments and low thiol interference [1] make it the probe of choice for real-time, time-lapse imaging studies where temporal resolution and signal fidelity are critical.

High-Throughput Screening for H₂S Modulators

In high-throughput screening campaigns aimed at identifying compounds that modulate H₂S production or degradation, assay robustness and dynamic range are paramount. WSP-5's wide linear range (0–100 μM) and intermediate saturation point (500 μM) [1] provide a broad window for detecting both increases and decreases in H₂S levels without the need for multiple dilutions. Its minimal interference from common assay components and biothiols [1] enhances assay reliability and reduces false-positive rates.

Cross-Platform Detection Consistency

For multi-site studies, longitudinal experiments, or comparisons across different laboratories, probe performance consistency is non-negotiable. WSP-5's well-characterized and stable performance profile across different pH environments and biological matrices [1] reduces inter-experimental variability. Procurement of WSP-5 from reputable vendors with rigorous quality control ensures that the probe's specifications (e.g., purity >95%, validated λex/em) are maintained, facilitating reproducible results across different research groups and instrumentation platforms.

Application

Selection Property

Validation Focus

H₂S quantification in biological fluids and lysates

Broad linear-range context for undiluted samples

Linearity and LOD review in target matrix

Real-time live-cell imaging of H₂S dynamics

Fast-response kinetics and pH/thiol tolerance

Temporal resolution and signal fidelity in live-cell models

High-throughput screening for H₂S modulators

Wide dynamic range and low interference profile

Assay robustness and false-positive rate assessment

Cross-platform detection consistency

Stable inter-laboratory performance profile

Reproducibility across instruments and research sites

• [1] Zhou, Y., Mazur, F., Liang, K., & Chandrawati, R. (2022). Sensitivity and Selectivity Analysis of Fluorescent Probes for Hydrogen Sulfide Detection. Chemistry – An Asian Journal, 17(5), e202101399. View Source